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Compound of Interest

Compound Name: Benzyl 3-bromopropyl ether

Cat. No.: B108114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Benzyl 3-bromopropyl ether (CAS No. 54314-84-0). The following sections detail the

chemical and physical properties, hazard classifications, personal protective equipment, first

aid measures, and experimental protocols relevant to its use in a research and development

setting.

Chemical and Physical Properties
Benzyl 3-bromopropyl ether is a colorless to light yellow liquid commonly used as a reagent

in organic synthesis.[1] A summary of its key physical and chemical properties is provided in

the table below.
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Property Value

Molecular Formula C₁₀H₁₃BrO

Molecular Weight 229.11 g/mol

CAS Number 54314-84-0

Appearance Colorless to light yellow clear liquid[1]

Boiling Point 130-132 °C at 8 mmHg

Density 1.298 g/mL at 25 °C

Refractive Index n20/D 1.531 (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Slightly soluble in water.

Hazard Identification and Classification
Benzyl 3-bromopropyl ether is classified as a hazardous substance. The GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications are

summarized in the table below.

Hazard Class Category Hazard Statement

Skin irritation 2
H315: Causes skin irritation[1]

[2]

Eye irritation 2A
H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][2]

GHS Pictogram:

alt text

Signal Word: Warning[2]
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P264 Wash skin thoroughly after handling.[2]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/ eye protection/ face

protection.[2]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get medical advice/

attention.[2]

P337 + P313
If eye irritation persists: Get medical advice/

attention.

P362
Take off contaminated clothing and wash before

reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[2]

P501
Dispose of contents/ container to an approved

waste disposal plant.[2]

Toxicological Information
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Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for Benzyl 3-bromopropyl ether are not readily available in the searched

literature. However, based on the GHS hazard classifications, the primary toxicological

concerns are irritation to the skin, eyes, and respiratory system.[1][2]

Safe Handling and Storage
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working in a poorly ventilated area or with heated material, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.

Storage Conditions:

Store in a tightly closed container in a dry and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Storage class: 10 - Combustible liquids.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Skin Contact
Immediately wash off with soap and plenty of

water. If skin irritation persists, call a physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Experimental Protocols
Benzyl 3-bromopropyl ether is a common alkylating agent used in organic synthesis. Below

is a general protocol for a substitution reaction.

General Protocol for Alkylation using Benzyl 3-bromopropyl ether:

Reaction Setup:
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To a dry, inert-atmosphere flask (e.g., nitrogen or argon), add the substrate containing a

nucleophilic group (e.g., an alcohol or a phenol) and a suitable aprotic solvent (e.g., DMF

or acetonitrile).

Add a base (e.g., sodium hydride, potassium carbonate) to deprotonate the nucleophile.

The choice of base will depend on the pKa of the substrate.

Stir the mixture at the appropriate temperature (often room temperature) until

deprotonation is complete.

Addition of Benzyl 3-bromopropyl ether:

Slowly add a stoichiometric equivalent of Benzyl 3-bromopropyl ether to the reaction

mixture via a syringe or dropping funnel.

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-

MS).

Work-up and Purification:

Once the reaction is complete, quench the reaction by the slow addition of water or a

saturated aqueous solution of ammonium chloride.

Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the combined organic layers with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Filter and concentrate the solution under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography on silica

gel.

Visualizations
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Preparation Reaction Work-up & Purification

Prepare Reagents
(Substrate, Solvent, Base)

Set up Reaction
under Inert Atmosphere

Add Benzyl
3-bromopropyl ether

Monitor Reaction
(TLC, GC/LC-MS) Quench Reaction Extract Product Wash Organic Layer Dry & Concentrate Purify Product

(Chromatography)

Step 1: Deprotonation

Step 2: Nucleophilic Substitution (SN2)

Substrate-H Substrate-
+ Base

Base H-Base+

Substrate-(CH2)3-OBn
+ BnO-(CH2)3-Br

BnO-(CH2)3-Br Br-

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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